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Compound of Interest

4-tert-Butylbenzenesulfony!
Compound Name:
chloride

Cat. No.: B083295

This technical guide provides a comprehensive overview of 4-tert-Butylbenzenesulfonyl
chloride, a key intermediate in pharmaceutical and organic synthesis. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and applications.

Core Chemical Properties and Data

4-tert-Butylbenzenesulfonyl chloride is an organosulfur compound valued for its role in
introducing the 4-tert-butylbenzenesulfonyl group into molecules, a common moiety in various
drug candidates.[1] Its physical and chemical properties are summarized below.
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Property Value Reference(s)
Molecular Weight 232.73 g/mol [21[3114]
Chemical Formula C10H13CIO2S [1103114]
Linear Formula (CH3)3CCeHaSO2ClI [2]

CAS Number 15084-51-2 [1][2][3]

White to off-white crystalline
Appearance ] [1]
solid or powder

Melting Point 78-81 °C [2]

N Insoluble in water; soluble in
Solubility ] [1][5]
organic solvents

Odor Pungent [1]

Synthesis and Purification: Experimental Protocols

High-purity 4-tert-butylbenzenesulfonyl chloride is crucial for its application in the
pharmaceutical industry, particularly for the synthesis of drugs for intestinal diseases.[6] Below
are detailed experimental protocols for its synthesis and purification.

Synthesis of Crude 4-tert-Butylbenzenesulfonyl Chloride

The synthesis of 4-tert-butylbenzenesulfonyl chloride can be achieved through the
chlorosulfonation of 4-tert-butylbenzenesulfonic acid.[6]

Materials:

 4-tert-butylbenzenesulfonic acid

o Chlorinating agent (e.g., thionyl chloride)
e Solvent (e.g., dichloromethane)

Protocol:
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 In a suitable reaction vessel, charge 4-tert-butylbenzenesulfonic acid.
» Add the chlorinating agent (e.g., thionyl chloride) to the reaction vessel.
e The reaction is typically carried out in a suitable solvent like dichloromethane.

» Allow the reaction to proceed, which results in the formation of crude 4-tert-
butylbenzenesulfonyl chloride.[6]

» Following the reaction, the crude product can be extracted using a suitable solvent.[6]

Purification of 4-tert-Butylbenzenesulfonyl Chloride by
Crystallization

A method to obtain high-purity 4-tert-butylbenzenesulfonyl chloride involves crystallization
using an alkane solvent.[6] This process effectively removes impurities.[6]

Materials:

e Crude 4-tert-butylbenzenesulfonyl chloride
o Alkane solvent (e.g., heptane or cyclohexane)
o Water

Protocol:

To a mixture of heptane (400 g) and water (700 g), add the crude 4-tert-
butylbenzenesulfonyl chloride reaction solution dropwise.

After the addition is complete, raise the temperature of the mixture to 40 °C.

Separate the oil layer from the aqueous layer.

Cool the separated oil layer to 0 °C over a period of 2 hours.

Stir the mixture at 0 °C for 1 hour to allow for the precipitation of crystals.
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« Filter the precipitated crystals.

e Dry the filtered crystals to obtain high-purity 4-tert-butylbenzenesulfonyl chloride. An
HPLC area percentage of 99.8% can be achieved with this method.[6]

Experimental Workflow: Synthesis and Purification

The following diagram illustrates the workflow for the synthesis and purification of high-purity 4-

tert-butylbenzenesulfonyl chloride.
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Caption: Workflow for the synthesis and purification of 4-tert-butylbenzenesulfonyl chloride.
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Applications in Drug Development

4-tert-Butylbenzenesulfonyl chloride is a versatile reagent in organic synthesis and plays a
significant role in the pharmaceutical industry.[1]

¢ Intermediate for Sulfonamides: It is extensively used as an intermediate in the synthesis of
sulfonamide-based drugs.[1]

¢ Protease Inhibitors: This compound is particularly important in the preparation of protease
inhibitors and other bioactive molecules.[1]

o Synthesis of Novel Compounds: It has been used in the synthesis of novel compounds with
potential medicinal applications, such as 1-[bis-(4-fluorophenyl)-methyl]-4-(4-tert-
butylbenzenesulfonyl)piperazine, which has been studied for its antimicrobial properties.

Safety and Handling

4-tert-Butylbenzenesulfonyl chloride is classified as a hazardous and corrosive chemical.[1]
[7][8] It can cause severe skin burns and eye damage.[2][8] Proper personal protective
equipment, including gloves, eye shields, and a face shield, should be worn when handling this
compound.[2] It is moisture-sensitive and should be stored in a dry, well-ventilated place.[1] In
case of inhalation or skin contact, immediate medical attention is required.[1][7] It is important
to consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://en.wikipedia.org/wiki/Benzenesulfonyl_chloride
https://patents.google.com/patent/JP2012121816A/en
https://patents.google.com/patent/JP2012121816A/en
https://www.guidechem.com/msds/15084-51-2.html
https://www.fishersci.com/shop/products/4-tert-butylbenzenesulfonyl-chloride-98-thermo-scientific-1/AAB2217409
https://www.fishersci.com/shop/products/4-tert-butylbenzenesulfonyl-chloride-98-thermo-scientific-1/AAB2217409
https://www.benchchem.com/product/b083295#4-tert-butylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b083295#4-tert-butylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b083295#4-tert-butylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b083295#4-tert-butylbenzenesulfonyl-chloride-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

